Cas no 110122-99-1 (Phenol, 3-[(3-methylbutyl)amino]-)

• Product name: Phenol, 3-[(3-methylbutyl)amino]-
• CAS No: 110122-99-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1191082
• PubChem ID: 11073983

Phenol, 3-[(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(3-methylbutyl)amino]-
• 3-(3-methylbutylamino)phenol
• SCHEMBL8090903
• DTXSID70454213
• CYHHXZCPTKEZMC-UHFFFAOYSA-N
• 110122-99-1

• Inchi： InChI=1S/C11H17NO/c1-9(2)6-7-12-10-4-3-5-11(13)8-10/h3-5,8-9,12-13H,6-7H2,1-2H3
• InChI Key： CYHHXZCPTKEZMC-UHFFFAOYSA-N
• SMILES： CC(C)CCNC1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų